Cas no 52264-85-4 (2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone)
52264-85-4 structure
Product Name:2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone
CAS No:52264-85-4
MF:C15H13ClOS
MW:276.781121969223
CID:2104565
PubChem ID:12825491
Update Time:2025-04-21
2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone
- 52264-85-4
- SCHEMBL11849959
- AKOS005900224
- DA-27826
-
- Inchi： 1S/C15H13ClOS/c16-14-8-6-13(7-9-14)15(17)11-18-10-12-4-2-1-3-5-12/h1-9H,10-11H2
- InChI Key： SZFDJIAWFRURCF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CSCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 276.0375639Da
- Monoisotopic Mass: 276.0375639Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 42.4Ų
2-(benzylsulfanyl)-1-(4-chlorophenyl)ethanone Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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